Cas no 1807230-50-7 (Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1807230-50-7
• MF: C₁₂H₉BrF₃NO₃
• MW: 352.103973150253
• CID: 4948426
• Update Time: 2025-10-19

Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9BrF3NO3/c1-2-19-11(18)8-4-3-7(5-13)9(6-17)10(8)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： ZZKWGXHAUSGEFY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate

Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1807230-50-7): A Comprehensive Overview

Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate, identified by its CAS number 1807230-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features, which include a bromomethyl group, a cyano substituent, and a trifluoromethoxy group. These structural elements contribute to its unique chemical properties and potential applications in the synthesis of bioactive molecules.

The< strong>Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate molecule exhibits a high degree of functional diversity, making it a valuable intermediate in the development of novel therapeutic agents. The presence of the bromomethyl group provides a reactive site for further functionalization, enabling the construction of more intricate molecular architectures. This feature is particularly useful in medicinal chemistry, where selective modifications are often required to optimize pharmacological activity.

Furthermore, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The trifluoromethoxy group, on the other hand, contributes to metabolic stability and lipophilicity, which are critical factors in drug design. These combined properties make Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate a versatile building block for the synthesis of small-molecule drugs.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate in drug discovery. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential applications in oncology and anti-inflammatory therapies. For instance, studies have demonstrated its utility in constructing indole derivatives known for their cytotoxic effects against various cancer cell lines. The ability to modify the benzoate core with different substituents allows for fine-tuning of biological activity, making this compound an attractive scaffold for structure-activity relationship (SAR) studies.

The< strong>Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate derivative has also been explored in the development of kinase inhibitors, which are crucial in targeted cancer therapies. By incorporating this compound into drug-like molecules, researchers have been able to achieve high selectivity and potency against specific kinases involved in tumor growth and progression. The trifluoromethoxy group plays a particularly significant role in enhancing binding affinity by modulating electronic properties and hydrophobic interactions.

In addition to its applications in oncology, Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate has shown promise in addressing inflammatory diseases. Modifications to its structure have led to the discovery of novel anti-inflammatory agents that target key pathways involved in inflammation. The cyano group has been particularly effective in enhancing interactions with biological receptors, leading to improved therapeutic outcomes.

The synthesis of Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to achieve high yields and purity. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

The pharmacokinetic properties of Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate derivatives have been extensively studied to ensure optimal drug delivery and efficacy. Researchers have focused on optimizing solubility, bioavailability, and metabolic stability through structural modifications. The benzoate moiety has been found to enhance oral bioavailability while maintaining metabolic resistance against degradation enzymes.

Future research directions for Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate include exploring its potential in treating neurodegenerative disorders. Preliminary studies suggest that derivatives of this compound may interact with specific neural receptors, offering new insights into the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. The versatility of this scaffold allows for further innovation in designing molecules with enhanced therapeutic potential.

In conclusion, Ethyl 4-bromomethyl-3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1807230-50-7) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, anti-inflammation, and neurodegenerative diseases. Continued exploration of its synthetic possibilities and pharmacological effects will likely lead to groundbreaking advancements in medicine.